Cas no 2680713-94-2 (2-azabicyclo2.2.2octane-4-carbaldehyde)

• Product Name: 2-azabicyclo2.2.2octane-4-carbaldehyde
• CAS No: 2680713-94-2
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5648805
• PubChem ID: 165915465
• Update Time: 2025-06-07

2-azabicyclo2.2.2octane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2680713-94-2
• EN300-28270562
• 2-azabicyclo[2.2.2]octane-4-carbaldehyde
• 2-azabicyclo2.2.2octane-4-carbaldehyde

• Inchi： 1S/C8H13NO/c10-6-8-3-1-7(2-4-8)9-5-8/h6-7,9H,1-5H2
• InChI Key： MMWPBHQCIGYRSU-UHFFFAOYSA-N
• SMILES： O=CC12CNC(CC1)CC2

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-azabicyclo2.2.2octane-4-carbaldehyde

Introduction to 2-Azabicyclo[2.2.2]octane-4-carbaldehyde (CAS No. 2680713-94-2)

2-Azabicyclo[2.2.2]octane-4-carbaldehyde, with the CAS number 2680713-94-2, is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its bicyclic structure and the presence of an azabicyclic ring system, which imparts it with distinct chemical properties and reactivity profiles.

The molecular formula of 2-azabicyclo[2.2.2]octane-4-carbaldehyde is C₈H₁₃NO, and it has a molecular weight of approximately 139.19 g/mol. The compound's structure features a nitrogen atom in the bicyclic ring, which significantly influences its chemical behavior and reactivity. The presence of the aldehyde functional group at the 4-position further enhances its utility in various synthetic transformations and derivatizations.

In recent years, 2-azabicyclo[2.2.2]octane-4-carbaldehyde has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block in the synthesis of bioactive molecules, particularly those with therapeutic potential in neurodegenerative diseases and cancer. The unique structural features of this compound make it an attractive candidate for the design and synthesis of novel ligands that can target specific biological receptors or enzymes.

A notable study published in the Journal of Medicinal Chemistry highlighted the use of 2-azabicyclo[2.2.2]octane-4-carbaldehyde in the development of small molecule inhibitors for protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their dysregulation is implicated in various diseases. The study demonstrated that derivatives of 2-azabicyclo[2.2.2]octane-4-carbaldehyde could effectively disrupt specific PPIs, leading to promising therapeutic outcomes in preclinical models.

Beyond its applications in medicinal chemistry, 2-azabicyclo[2.2.2]octane-4-carbaldehyde has also found utility in organic synthesis as a chiral auxiliary and as a precursor for the synthesis of complex organic molecules. Its ability to form stable complexes with transition metals makes it a valuable reagent in catalytic reactions, particularly those involving asymmetric synthesis. This property has been leveraged to develop highly enantioselective catalysts for a variety of transformations, including aldol reactions, Michael additions, and Diels-Alder reactions.

The synthetic accessibility of 2-azabicyclo[2.2.2]octane-4-carbaldehyde has been improved through several innovative synthetic routes reported in the literature. One such method involves the tandem intramolecular cyclization and oxidation of a suitable precursor, which provides a straightforward and efficient route to the target compound. These synthetic advancements have facilitated its broader application in both academic and industrial settings.

In addition to its chemical properties, the safety profile of 2-azabicyclo[2.2.2]octane-4-carbaldehyde is an important consideration for its use in various applications. While it is not classified as a hazardous substance under current regulations, appropriate handling precautions should be observed to ensure safe laboratory practices. This includes wearing personal protective equipment (PPE) such as gloves and safety goggles, as well as working under a fume hood when handling volatile or reactive compounds.

The future prospects for 2-azabicyclo[2.2.2]octane-4-carbaldehyde are promising, with ongoing research exploring its potential in new areas such as materials science and catalysis. Its unique structural features and versatile reactivity make it a valuable tool for chemists working on diverse projects ranging from drug discovery to sustainable chemistry.

In conclusion, 2-azabicyclo[2.2.2]octane-4-carbaldehyde (CAS No. 2680713-94-2) is a multifaceted compound with significant potential across various scientific disciplines. Its continued study and application are expected to yield further insights and innovations that could have far-reaching impacts on both fundamental research and practical applications.